2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide

• IUPAC Name: 2,6-dihydroxy-N-[1-(3-methylpyridin-2-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C16H18N2O3/c1-10-5-4-8-17-12(10)9-11(2)18-16(21)15-13(19)6-3-7-14(15)20/h3-8,11,19-20H,9H2,1-2H3,(H,18,21)
• InChI Key: YRVFCBLCXGPALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CC(C)NC(=O)C2=C(C=CC=C2O)O
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide, also known as DMPEB, is a chemical compound that has been studied for its potential use in scientific research. DMPEB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide works by binding to specific sites on ion channels, blocking their activity and preventing the flow of ions across the cell membrane. This can have a variety of effects on cellular function, depending on the type of ion channel being targeted.
Biochemical and Physiological Effects:
2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects, including the ability to modulate synaptic transmission in the brain, regulate the activity of certain types of ion channels, and affect the release of neurotransmitters. These effects make 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide a promising candidate for further study in a variety of scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide is its selectivity for certain types of ion channels, which allows for more precise manipulation of cellular function. However, one limitation of 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide, including the development of more selective analogs that can target specific types of ion channels, as well as the study of 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide in various disease models to better understand its potential therapeutic applications. Additionally, further research is needed to fully elucidate the mechanism of action of 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide and its effects on cellular function.

Synthesis Methods

The synthesis of 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide involves several steps, starting with the reaction of 2,6-dihydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-methyl-2-(3-methylpyridin-2-yl)ethylamine to form the amide product, which is then purified using column chromatography.

Scientific Research Applications

2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of ion channels in the brain. 2,6-dihydroxy-N-[1-methyl-2-(3-methylpyridin-2-yl)ethyl]benzamide has been shown to selectively block the activity of certain types of ion channels, making it a useful tool for studying the role of these channels in various physiological processes.